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Compound of Interest

Compound Name: Chlorophenol Red sodium salt

Cat. No.: B1142352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Chlorophenol Red sodium salt is a versatile sulfonephthalein dye widely employed in

environmental water testing primarily as a pH indicator and a reagent for the determination of

chlorine dioxide. Its distinct color change over a specific pH range makes it a valuable tool for

rapid and accurate assessments of water quality parameters.

Principle of pH Indication:

Chlorophenol Red sodium salt functions as a weak acid. In solution, it exists in equilibrium

between its acidic (protonated) and basic (deprotonated) forms, which exhibit different colors.

The equilibrium shifts with changes in the hydrogen ion concentration (pH) of the water sample,

resulting in a visually perceptible color change. The typical pH transition range for Chlorophenol

Red is from yellow in acidic conditions (pH below 4.8) to red-violet in more neutral to alkaline

conditions (pH above 6.7).[1][2] This property allows for the quick estimation of the pH of a

water sample.

Application in Chlorine Dioxide Determination:

Chlorophenol Red is also utilized in the spectrophotometric determination of chlorine dioxide in

drinking water.[3][4] In this application, chlorine dioxide bleaches the color of Chlorophenol Red

in a pH-controlled environment. The decrease in absorbance at a specific wavelength is
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proportional to the concentration of chlorine dioxide in the sample. This method is valued for its

selectivity for chlorine dioxide, particularly when measures are taken to mitigate interference

from other oxidants like free chlorine.[5][6]

Key Considerations and Interferences:

When using Chlorophenol Red sodium salt for water testing, it is crucial to be aware of

potential interferences that can affect the accuracy of the results.

High Chlorine/Bromine Concentrations: In pH testing, high levels of chlorine or bromine can

interfere with the colorimetric reading, potentially causing a shift in the indicator's color that

does not accurately reflect the pH.[7]

Sample Turbidity and Color: The intrinsic color or turbidity of a water sample can interfere

with the visual and spectrophotometric determination of the endpoint. Filtration of the sample

may be necessary.

Temperature: The dissociation constant of the indicator and, consequently, its pH transition

range can be temperature-dependent. For high-precision measurements, temperature

control or compensation is recommended.

Ionic Strength: In spectrophotometric pH measurements, the ionic strength of the sample

can influence the activity of the indicator's ions and should be considered for highly accurate

results.

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Chlorophenol Red
sodium salt in environmental water testing.

Table 1: Properties of Chlorophenol Red Sodium Salt
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Parameter Value Reference

Molecular Formula C₁₉H₁₁Cl₂NaO₅S

Molecular Weight 445.24 g/mol

pH Transition Range 4.8 - 6.7 [1]

Color (Acidic) Yellow [1]

Color (Basic) Red-Violet [1]

λmax (Basic form) 572 nm [1][3]

Table 2: Application Parameters for Water Analysis

Application Parameter Value/Range Reference

pH Determination
Indicator Solution

Concentration
0.04% (w/v) in water [8]

Spectrophotometric

Wavelengths

Acidic form (approx.

433 nm), Basic form

(572 nm)

[3]

Chlorine Dioxide

Determination
Concentration Range 0.1 - 1.9 mg/L [3]

Wavelength for

Measurement
570 nm [5]

pH of Reaction ~7 [4]

Experimental Protocols
Protocol 1: Determination of pH in Water Samples
(Visual Method)
1. Objective: To estimate the pH of a water sample using Chlorophenol Red sodium salt
indicator solution.
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2. Materials:

Chlorophenol Red sodium salt indicator solution (0.04% w/v in deionized water)

Clear glass test tubes or cuvettes

pH color chart for Chlorophenol Red

Water sample

3. Procedure:

Take a clear test tube and add 5 mL of the water sample.

Add 2-3 drops of the Chlorophenol Red indicator solution to the test tube.

Gently swirl the test tube to ensure the indicator is evenly distributed.

Observe the color change of the solution.

Compare the resulting color to a standard pH color chart for Chlorophenol Red to determine

the approximate pH of the water sample.

Protocol 2: Spectrophotometric Determination of
Chlorine Dioxide in Potable Water
This protocol is adapted from the Chlorophenol Red method and includes steps to mitigate

interference from free chlorine.[5][6]

1. Objective: To quantitatively determine the concentration of chlorine dioxide in a water sample

using a spectrophotometer.

2. Reagents:

Chlorophenol Red (CPR) Solution (3 x 10⁻⁵ M): Prepare a 3 x 10⁻⁴ M stock solution by

dissolving 0.1436 g of indicator-grade Chlorophenol Red in 100 mL of 0.01 M NaOH and

diluting to 1 L with distilled water. Prepare the working solution by a 10-fold dilution of the

stock solution with distilled water.[5]
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Phosphate Buffer (pH 7): Prepare a solution containing 35.2 g/L of potassium dihydrogen

phosphate (KH₂PO₄) and 27.2 g/L of disodium hydrogen phosphate (Na₂HPO₄).[5]

Sodium Cyclamate Solution (1% m/V): Dissolve 1 g of sodium cyclamate in 100 mL of

distilled water. This is used to suppress interference from free chlorine.[5]

Thioacetamide Solution (0.25% m/V): Dissolve 0.25 g of thioacetamide in 100 mL of distilled

water.[5]

Chlorine Dioxide Standard Solutions: Prepare by diluting a stock solution of known

concentration. Note: Chlorine dioxide solutions are volatile and should be handled with care

in a well-ventilated area.

3. Procedure:

To a 50 mL Nessler tube, add 5 mL of the sodium cyclamate solution.

Add the water sample to the 50 mL mark and mix thoroughly.

Immediately add 2 mL of the phosphate buffer solution and mix.

Add 4 mL of the CPR solution and mix.

Add 2 mL of the thioacetamide solution and mix.

Measure the absorbance of the solution at 570 nm using a spectrophotometer with a 40-mm

cuvette. Use distilled water as a reference blank.[5]

Prepare a calibration curve by measuring the absorbance of a series of standard chlorine

dioxide solutions treated with the same procedure.

Determine the concentration of chlorine dioxide in the sample by comparing its absorbance

to the calibration curve.

Visualizations
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Caption: Mechanism of Chlorophenol Red as a pH indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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